Cas no 1219020-59-3 (Di-tert-butyl 1-cyclopropylhydrazine-1,2-dicarboxylate)

• Product Name: Di-tert-butyl 1-cyclopropylhydrazine-1,2-dicarboxylate
• CAS No: 1219020-59-3
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD29059125
• CID: 4687023
• PubChem ID: 59504796
• Update Time: 2025-08-02

Di-tert-butyl 1-cyclopropylhydrazine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl 1-cyclopropylhydrazine-1,2-dicarboxylate
• DDZCNVHWTVEKDS-UHFFFAOYSA-N
• Di-tert-butyl-1-cyclopropylhydrazine-1,2-dicarboxylate
• tert-butyl N-(tert-butoxycarbonylamino)-N-cyclopropyl-carbamate
• Di-tert-butyl1-cyclopropylhydrazine-1,2-dicarboxylate
• tert-butyl N-cyclopropyl-N-[(2-methylpropan-2-yl)oxycarbonylamino]carbamate
• SCHEMBL2356463
• 1,2-Di-Boc-1-cyclopropylhydrazine
• SY274730
• MFCD29059125
• BS-50754
• DB-157217
• CS-0130630
• N'-(TERT-BUTOXYCARBONYL)-N-CYCLOPROPYLTERT-BUTOXYCARBOHYDRAZIDE
• N'-[(tert-butoxy)carbonyl]-N-cyclopropyl(tert-butoxy)carbohydrazide
• F30385
• 1219020-59-3

• MDL： MFCD29059125
• Inchi： 1S/C13H24N2O4/c1-12(2,3)18-10(16)14-15(9-7-8-9)11(17)19-13(4,5)6/h9H,7-8H2,1-6H3,(H,14,16)
• InChI Key： DDZCNVHWTVEKDS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C1CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 2.6